N-(3-chlorobenzyl)-N'-(4-fluorophenyl)urea

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C14H12ClFN2O/c15-11-3-1-2-10(8-11)9-17-14(19)18-13-6-4-12(16)5-7-13/h1-8H,9H2,(H2,17,18,19)
• InChI Key: VUIYRDYQSCOBSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H12ClFN2O
• Molecular Weight: 278.71 g/mol

Description

N-(3-chlorobenzyl)-N’-(4-fluorophenyl)urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorobenzyl)-N’-(4-fluorophenyl)urea typically involves the reaction of 3-chlorobenzylamine with 4-fluorophenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems could enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorobenzyl)-N’-(4-fluorophenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: Oxidized urea derivatives.

Reduction: Amines.

Substitution: Various substituted aromatic compounds.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme inhibitors.

Medicine: Investigated for its potential pharmacological properties.

Industry: Could be used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-N’-(4-fluorophenyl)urea would depend on its specific application. In biological systems, it might interact with enzymes or receptors, inhibiting their activity. The molecular targets and pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorobenzyl)-N’-(4-chlorophenyl)urea
• N-(3-fluorobenzyl)-N’-(4-fluorophenyl)urea
• N-(3-chlorobenzyl)-N’-(4-methylphenyl)urea

Uniqueness

N-(3-chlorobenzyl)-N’-(4-fluorophenyl)urea is unique due to the specific combination of the 3-chlorobenzyl and 4-fluorophenyl groups. This unique structure can impart distinct chemical and biological properties, making it valuable for specific applications.